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Compound of Interest

Compound Name: N-Acetylsulfanilamide-13C6

Cat. No.: B15553321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetylsulfanilamide-¹³C₆ is a stable isotope-labeled internal standard for N-

Acetylsulfanilamide, a metabolite of sulfonamide antibiotics. Its use is critical in quantitative

bioanalytical studies, such as liquid chromatography-mass spectrometry (LC-MS), to ensure

accuracy and precision by correcting for variability during sample preparation and analysis.[1]

[2] Proper preparation of the stock solution is the foundational step for reliable experimental

results. This document provides a detailed protocol for the preparation, storage, and quality

control of an N-Acetylsulfanilamide-¹³C₆ stock solution.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of N-Acetylsulfanilamide and its ¹³C₆-labeled

counterpart is presented in Table 1. This information is crucial for accurate preparation and

handling of the stock solution.

Table 1: Physicochemical Data of N-Acetylsulfanilamide and N-Acetylsulfanilamide-¹³C₆
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Property N-Acetylsulfanilamide N-Acetylsulfanilamide-¹³C₆

Molecular Formula C₈H₁₀N₂O₃S ¹³C₆C₂H₁₀N₂O₃S

Molecular Weight 214.24 g/mol [3] ~220.20 g/mol [4]

Appearance White to off-white solid[5] Solid

Melting Point 214-217 °C[5] Not specified

Solubility

Soluble in DMSO (~30 mg/mL)

and dimethylformamide (~30

mg/mL).[4][6] Sparingly soluble

in aqueous buffers.[4]

Soluble in DMSO.[7]

Experimental Protocol: 1 mg/mL Stock Solution
Preparation
This protocol details the steps for preparing a 1 mg/mL stock solution of N-Acetylsulfanilamide-

¹³C₆ in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
N-Acetylsulfanilamide-¹³C₆ (purity and isotopic enrichment confirmed by Certificate of

Analysis)

Anhydrous Dimethyl Sulfoxide (DMSO), analytical grade or higher

Calibrated analytical balance (readable to at least 0.01 mg)

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and sterile, disposable tips

Vortex mixer

Sonicator (optional)

Amber glass vials with PTFE-lined caps for storage
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Cryogenic storage box

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Stock Solution Preparation Workflow
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Workflow for N-Acetylsulfanilamide-¹³C₆ Stock Solution Preparation

Preparation

Quality Control & Storage

1. Weighing
Accurately weigh N-Acetylsulfanilamide-¹³C₆

2. Dissolution
Transfer to a volumetric flask and add DMSO

3. Homogenization
Vortex and/or sonicate until fully dissolved

4. Final Volume Adjustment
Bring to final volume with DMSO and mix thoroughly

5. Aliquoting
Dispense into amber glass vials

Transfer for QC and Storage

6. Labeling
Label vials with essential information

7. Storage
Store at -20°C or -80°C

8. Documentation
Record all preparation details
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Logic of Internal Standard Usage in Quantitative Analysis

Sample Preparation

LC-MS Analysis
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(N-Acetylsulfanilamide)
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(N-Acetylsulfanilamide-¹³C₆)

Extraction & Processing

Sample Injection
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Mass Spectrometry Detection

Calculate Peak Area Ratio
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Quantify Analyte Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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